Cas no 58265-41-1 (1-(Benzylamino)propan-2-one)

• Product Name: 1-(Benzylamino)propan-2-one
• CAS No: 58265-41-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6220110
• PubChem ID: 12247373
• Update Time: 2025-05-19

1-(Benzylamino)propan-2-one Chemical and Physical Properties

Names and Identifiers

• starbld0001695
• SCHEMBL12809838
• EN300-2129147
• 58265-41-1
• AKOS005189116
• 1-(benzylamino)propan-2-one
• AKOS002995181
• 1-(Benzylamino)propan-2-one

• Inchi： 1S/C10H13NO/c1-9(12)7-11-8-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： LMPSHUFASYKEEH-UHFFFAOYSA-N
• SMILES： O=C(C)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(Benzylamino)propan-2-one

1-(Benzylamino)propan-2-one (CAS 58265-41-1): A Versatile Chemical Intermediate with Broad Applications

1-(Benzylamino)propan-2-one (CAS 58265-41-1), also known as N-benzyl-2-oxopropylamine, is an important organic compound with a wide range of applications in pharmaceutical synthesis, material science, and specialty chemicals. This benzylamino ketone derivative has gained significant attention in recent years due to its unique chemical properties and versatility as a building block in organic synthesis.

The molecular structure of 1-(Benzylamino)propan-2-one features both a benzyl group and a ketone functionality, making it particularly valuable for Mannich reactions and other condensation processes. Recent searches in scientific databases and AI platforms show growing interest in "benzylamino ketone applications" and "CAS 58265-41-1 synthesis methods," reflecting its importance in modern chemistry.

In pharmaceutical research, 1-(Benzylamino)propan-2-one serves as a key intermediate for the synthesis of various bioactive molecules. Its structural motif appears in several drug candidates targeting neurological disorders and metabolic diseases. The compound's N-benzyl protection group offers stability during synthetic transformations while allowing for selective deprotection when needed.

Material scientists have explored 1-(Benzylamino)propan-2-one for its potential in polymer modification and surface functionalization. The compound's ability to form stable Schiff bases makes it valuable for creating advanced materials with tailored properties. Recent patent literature reveals innovative applications in "smart material development" and "functional coating formulations."

The synthesis of 1-(Benzylamino)propan-2-one typically involves the reaction between benzylamine and chloroacetone under controlled conditions. Optimization of this process has been a focus of recent research, with particular attention to "green chemistry approaches" and "catalytic methods" that improve yield and reduce environmental impact.

Analytical characterization of CAS 58265-41-1 includes standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a pale yellow to colorless liquid at room temperature, with solubility properties that make it compatible with many organic solvents.

Market trends indicate growing demand for 1-(Benzylamino)propan-2-one in both academic and industrial settings. Suppliers have reported increased inquiries about "high purity 58265-41-1" and "bulk quantities of benzylamino ketones," particularly from pharmaceutical development companies and specialty chemical manufacturers.

Safety considerations for handling 1-(Benzylamino)propan-2-one include standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical.

Future research directions for 1-(Benzylamino)propan-2-one include exploration of its potential in asymmetric synthesis and its incorporation into novel heterocyclic systems. The compound's versatility continues to make it a subject of interest in "medicinal chemistry innovation" and "materials science breakthroughs."

From a regulatory perspective, CAS 58265-41-1 is not currently subject to significant restrictions in most jurisdictions, making it accessible for research and development purposes. However, users should always verify local regulations before procurement or use.

The stability profile of 1-(Benzylamino)propan-2-one makes it suitable for long-term storage when kept in appropriate conditions (typically cool, dry environments away from strong oxidizers). Shelf life studies indicate good stability over extended periods when properly stored.

In conclusion, 1-(Benzylamino)propan-2-one (CAS 58265-41-1) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of reactivity and stability ensures continued relevance in both academic research and industrial applications, particularly in response to current trends toward "sustainable chemistry solutions" and "multifunctional intermediates."